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Compound of Interest

Compound Name: tert-Butyl methyl sulfide

Cat. No.: B1345668

Essential Safety and Handling Guide for tert-Butyl
methyl sulfide

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling tert-
Butyl methyl sulfide (CAS No: 6163-64-0), a highly flammable and irritating chemical.
Adherence to these procedures is critical for ensuring laboratory safety and proper disposal.

Hazard Summary

tert-Butyl methyl sulfide is a colorless liquid with a strong, unpleasant odor.[1] It poses
significant health and safety risks that necessitate careful handling.

Primary Hazards:

o Flammability: Highly flammable liquid and vapor.[1][2] Vapors can form explosive mixtures
with air and may travel to an ignition source and flash back.[1][3]

e [Irritation: Causes skin irritation and serious eye irritation.[1]

o Respiratory Effects: May cause respiratory irritation.[1] Inhalation of vapors, mists, or gas
should be avoided.[3]
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Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against exposure. The following

table summarizes the required protective equipment.

PPE Category

Specification

Rationale

Eye Protection

Chemical safety goggles and a
face shield. Must be approved
under appropriate government
standards such as NIOSH
(US) or EN 166 (EU).

To protect against splashes
and vapors that can cause

serious eye irritation.[1]

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile rubber).[4] Gloves
must be inspected before use

and disposed of properly after.

To prevent skin contact which

can cause irritation.[1]

Body Protection

Flame-retardant antistatic
protective clothing. Impervious
clothing should be worn to

prevent skin exposure.[3]

To protect against flammable

hazards and skin contact.

Respiratory Protection

Use in a well-ventilated area.
[11[3][5] If ventilation is
inadequate or for spill
response, a full-face respirator
with multi-purpose combination
(US) or type ABEK (EN 14387)
respirator cartridges is
necessary. A self-contained
breathing apparatus (SCBA)
should be used in case of fire.

[3]15]

To prevent respiratory tract

irritation from inhaling vapors.

[1]3]

Safe Handling and Storage Protocol

Engineering Controls:
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* Work in a well-ventilated area, preferably in a chemical fume hood.[1][3][5]
o Use explosion-proof electrical, ventilating, and lighting equipment.[1]

o Ensure eyewash stations and safety showers are readily accessible.[1]
Handling Procedures:

e Grounding: Ground and bond containers and receiving equipment to prevent static
discharge, which can be an ignition source.[1]

e Tools: Use only non-sparking tools.[1][3][5]

o Avoidance: Keep away from heat, sparks, open flames, and other ignition sources.[1][3][5]
No smoking. Avoid contact with skin and eyes, and do not breathe vapors.[1][3]

e Hygiene: Wash hands thoroughly after handling, before breaks, and at the end of the
workday.[3]

Storage:
o Store in a tightly closed container in a cool, dry, and well-ventilated place.[1][3][5]
o Keep in a designated flammables area.[1][3]

e Incompatible materials to avoid include strong oxidizing agents, strong acids, and strong
bases.[1][6]

Spill and Disposal Plan

Spill Response:

o Evacuate: Remove all personnel from the affected area and eliminate all ignition sources.[5]

[7]
e Ventilate: Ensure adequate ventilation.[5][7]

« Containment: Prevent further leakage if it is safe to do so. Do not allow the chemical to enter
drains.[5]
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e Absorption: Absorb the spill with an inert, non-combustible material such as sand, earth, or
vermiculite.[1][3]

o Collection: Use non-sparking tools to collect the absorbed material and place it into a
suitable, closed container for disposal.[3][5]

Disposal:
o Dispose of the waste material through a licensed professional waste disposal service.

o Waste is classified as hazardous and must be disposed of in accordance with local, state,
and federal regulations.[1]

o Empty containers may retain product residue and vapors and can be dangerous.[1] Treat
empty containers as you would the product itself.

First Aid Measures

Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for

at least 15 minutes, including under the eyelids.
Eye Contact ]

Remove contact lenses if present and easy to

do. Seek immediate medical attention.[1]

Take off immediately all contaminated clothing.
) Wash the affected area with soap and plenty of
Skin Contact ] ]
water for at least 15 minutes. Seek medical

attention if irritation develops or persists.[1][3]

Move the person to fresh air and keep them

comfortable for breathing. If not breathing, give

Inhalation o o ) o
artificial respiration. Seek medical attention if
you feel unwell.[1][3]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion

unconscious person. Call a physician or poison

control center immediately.[3][5]
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Workflow for Handling tert-Butyl methyl sulfide

Safe Handling and Disposal Workflow for tert-Butyl methyl sulfide

Preparation

Review SDS

Assemble PPE:
- Goggles & Face Shield
- Resistant Gloves
- Flame-Retardant Clothing

Prepare Well-Ventilated Area
(Fume Hood)

Ensure Emergency Equipment Access
(Eyewash, Shower, Spill Kit)

Proceed to Handling

Handlipg
¥

Ground Equipment

Use Non-Sparking Tools

Dispense Chemical 1-————————————-—-n

In case of spill

Spill & Waste Disposal

Contain Spill with Inert Material

Tightly Seal Container After Use

Proceed to Post-Handling

Post-Handling
\ 4

Decontaminate Work Area Collect Waste in Labeled Container

\ 4
Remove & Dispose of PPE Correctly Store Waste in Ventilated Area
\ 4
Wash Hands Thoroughly Arrange for Professional Disposal
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Caption: Workflow for safe handling of tert-Butyl methyl sulfide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1345668?utm_src=pdf-body
https://www.benchchem.com/product/b1345668?utm_src=pdf-custom-synthesis
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/shop/products/tert-butyl-methyl-sulfide-98-thermo-scientific/AAB2239006
https://www.fishersci.com/shop/products/tert-butyl-methyl-sulfide-98-thermo-scientific/AAB2239006
https://pim-resources.coleparmer.com/sds/15577.pdf
https://archive.cdc.gov/www_cdc_gov/niosh/ncpc/azncpc.html
https://archive.cdc.gov/www_cdc_gov/niosh/ncpc/azncpc.html
https://www.chemicalbook.com/msds/tert-butyl-sulfide.pdf
https://www.fishersci.com/store/msds?partNumber=AAB22390&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/tert-butyl-methyl-sulfide.htm
https://www.benchchem.com/product/b1345668#personal-protective-equipment-for-handling-tert-butyl-methyl-sulfide
https://www.benchchem.com/product/b1345668#personal-protective-equipment-for-handling-tert-butyl-methyl-sulfide
https://www.benchchem.com/product/b1345668#personal-protective-equipment-for-handling-tert-butyl-methyl-sulfide
https://www.benchchem.com/product/b1345668#personal-protective-equipment-for-handling-tert-butyl-methyl-sulfide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1345668?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345668?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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